Cas no 600699-44-3 (1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone)

1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone structure
600699-44-3 structure
Product Name:1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone
CAS No:600699-44-3
MF:C9H12N2O
MW:164.204381942749
CID:1114702
PubChem ID:16039844
Update Time:2025-04-20

1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)-Ethanone
    • 1-cyclopropyl-2-methyl-5-acetylimidazole
    • Ethanone, 1-(1-cyclopropyl-2-methyl-1H-imidazol-5-yl)- (9CI)
    • DB-312086
    • 600699-44-3
    • 5-acetyl-1-cyclopropyl-2-methylimidazole
    • RPFRSUWDBSVYSI-UHFFFAOYSA-N
    • 1-(1-Cyclopropyl-2-methyl-1H-imidazol-5-yl)ethanone
    • SCHEMBL1713315
    • Inchi: 1S/C9H12N2O/c1-6(12)9-5-10-7(2)11(9)8-3-4-8/h5,8H,3-4H2,1-2H3
    • InChI Key: RPFRSUWDBSVYSI-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C(C)N1C1CC1

Computed Properties

  • Exact Mass: 164.094963011g/mol
  • Monoisotopic Mass: 164.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.9Ų
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